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Compound of Interest

(E)-Ethyl 4,4-dimethoxybut-2-
Compound Name:
enoate

Cat. No.: B046319

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (E)-Ethyl 4,4-
dimethoxybut-2-enoate (CAS No. 114736-25-3). The information herein is compiled from
available chemical data and safety protocols for structurally related compounds, intended to
provide a thorough understanding of the necessary precautions for laboratory and drug
development settings.

Chemical and Physical Properties

(E)-Ethyl 4,4-dimethoxybut-2-enoate is a clear, colorless oil.[1] While a comprehensive,
officially published Material Safety Data Sheet (MSDS) for this specific compound is not readily
available, its physical and chemical properties can be summarized from supplier data and
computational models.
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Property Value Source
CAS Number 114736-25-3 [1]12]
Molecular Formula CsH1404 [1][2]13]
Molecular Weight 174.19 g/mol [2]
Appearance Clear Colourless Qil [1]
Storage Temperature 2-8°C (Refrigerator) [1][4]

Hazard Identification and Safety Precautions

Due to the lack of a specific MSDS, a precautionary approach is warranted, assuming hazards
associated with unsaturated esters. Unsaturated polyester resins, which contain unsaturated
esters, are classified as flammable liquids.[5][6] Styrene, a component in these resins, is a skin
sensitizer and can cause irritation upon inhalation.[7] Therefore, similar precautions should be

taken.

Potential Hazards:

May cause skin and eye irritation upon direct contact.

Inhalation of vapors may cause respiratory tract irritation.

May be harmful if swallowed.

The compound is an unsaturated ester, a class of chemicals that can be flammabile.

Personal Protective Equipment (PPE)

A critical aspect of safe handling is the consistent use of appropriate personal protective
equipment.[8]
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[8]
Hand Protection Chemically resistant gloves (e.g., nitrile).[8]
Body Protection Laboratory coat or chemical-resistant apron.[8]

To be used in a well-ventilated area. If
) ) ventilation is inadequate, a NIOSH-approved
Respiratory Protection ) ) ) ) )
respirator with an organic vapor cartridge is

recommended.[7]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
laboratory safety.

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[9][10]
e Avoid direct contact with skin, eyes, and clothing.[9]

» Do not eat, drink, or smoke in the handling area.[11]

e Wash hands thoroughly after handling.[9][11]

o Keep containers tightly closed when not in use.

o Keep away from heat, sparks, and open flames.[12]

Storage:

» Store in a tightly sealed container in a refrigerator at 2-8°C.[1][4]

o Store away from incompatible materials such as strong oxidizing agents.[12]

e The storage area should be cool, dry, and well-ventilated.[13]
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Experimental Protocols

The following are generalized protocols for the safe handling of (E)-Ethyl 4,4-dimethoxybut-2-
enoate in a research setting.

General Handling Workflow

This workflow outlines the standard procedure for using the chemical in an experiment.
Standard Handling Workflow

Emergency Procedures: Chemical Spill

In the event of a chemical spill, a quick and informed response is crucial to minimize potential
harm.[14]

Minor Chemical Spill Response
Major Chemical Spill Response

First Aid Measures

These are general first aid guidelines. Always consult the available safety data for the specific
chemical being used.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention if symptoms persist.[15]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing. Seek medical attention if irritation

develops.[14]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]
upper and lower eyelids. Seek immediate

medical attention.[9]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[14]

Disposal Considerations

All waste materials, including contaminated absorbents and PPE, should be collected in a
sealed, properly labeled container.[16] Disposal must be in accordance with local, state, and
federal regulations for hazardous chemical waste. Contact your institution's Environmental
Health and Safety (EHS) department for specific disposal procedures.[16]

This guide is intended for informational purposes and should be used in conjunction with your
institution's specific safety protocols and the professional judgment of trained personnel.

Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.usplastic.com/catalog/files/msdss/standard%20safety%20sheet.pdf
https://emergency.fsu.edu/hazards/chemical-spills
https://www.markherb.com/web/content/1444?access_token=aec1b415-dc58-4b3a-84e7-e09ee682be4b&unique=922234d6c541a51f6138f7da3d13e5a557fd429d&download=true
https://emergency.fsu.edu/hazards/chemical-spills
https://ehs.princeton.edu/chemical/spill/procedures
https://ehs.princeton.edu/chemical/spill/procedures
https://www.benchchem.com/product/b046319?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. pharmaffiliates.com [pharmaffiliates.com]
2. chemscene.com [chemscene.com]

3. (E)-Ethyl 4,4-dimethoxybut-2-enoate | CBH1404 | CID 13917752 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. achmem.com [achmem.com]

5. upresins.org [upresins.org]

6. legacy.plasticseurope.org [legacy.plasticseurope.org]

7. Is unsaturated polyester resin safe-Rule [rulecomposite.com]
8. havokjournal.com [havokjournal.com]

9. markherb.com [markherb.com]

10. uwlax.edu [uwlax.edu]

11. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

12. chembk.com [chembk.com]

13. Safety First: Essential Guidelines for Handling Research Reagents and Equipment -
Merkel Technologies Ltd [merkel.co.il]

14. Chemical Spills | Emergency Management [emergency.fsu.edu]
15. usplastic.com [usplastic.com]
16. ehs.princeton.edu [ehs.princeton.edu]

To cite this document: BenchChem. [Technical Guide: Safety and Handling of (E)-Ethyl 4,4-
dimethoxybut-2-enoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046319#safety-and-handling-precautions-for-e-ethyl-
4-4-dimethoxybut-2-enoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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